1,2-Dibromo-1,2-dichloroethane
Description
1,2-Dibromo-1,2-dichloroethane is a chemical compound with the molecular formula C2H2Br2Cl2 . It has an average mass of 256.751 Da and a monoisotopic mass of 253.790009 Da . It is also known by other names such as Ethane, 1,2-dibromo-1,2-dichloro- .
Molecular Structure Analysis
The molecular structure of 1,2-Dibromo-1,2-dichloroethane consists of two carbon atoms, two hydrogen atoms, two bromine atoms, and two chlorine atoms . The structure is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
1,2-Dibromo-1,2-dichloroethane is a dense colorless liquid with a faint, sweet odor, detectable at 10 ppm . The combustion of 1,2-dibromoethane produces hydrogen bromide gas that is significantly corrosive .Safety and Hazards
1,2-Dibromo-1,2-dichloroethane is considered hazardous. It is highly flammable and harmful if swallowed. It causes skin and eye irritation and is toxic if inhaled. It may cause respiratory irritation and drowsiness or dizziness. It may cause cancer and may cause damage to organs through prolonged or repeated exposure . It is advised to avoid breathing mist, gas, or vapours and to avoid contact with skin and eyes. Use of personal protective equipment is recommended .
properties
CAS RN |
683-68-1 |
|---|---|
Product Name |
1,2-Dibromo-1,2-dichloroethane |
Molecular Formula |
C2H2Br2Cl2 |
Molecular Weight |
256.75 g/mol |
IUPAC Name |
1,2-dibromo-1,2-dichloroethane |
InChI |
InChI=1S/C2H2Br2Cl2/c3-1(5)2(4)6/h1-2H |
InChI Key |
RJMDFMUPJANPGX-UHFFFAOYSA-N |
SMILES |
C(C(Cl)Br)(Cl)Br |
Canonical SMILES |
C(C(Cl)Br)(Cl)Br |
Other CAS RN |
683-68-1 |
Pictograms |
Acute Toxic; Irritant |
synonyms |
1,2-DBDCE 1,2-dibromo-1,2-dichloroethane |
Origin of Product |
United States |
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